Cas no 2229368-71-0 (2-(2-bromopyridin-3-yl)prop-2-enoic acid)

• Product Name: 2-(2-bromopyridin-3-yl)prop-2-enoic acid
• CAS No: 2229368-71-0
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 5928590
• PubChem ID: 165827937
• Update Time: 2025-08-05

2-(2-bromopyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopyridin-3-yl)prop-2-enoic acid
• 2229368-71-0
• EN300-1905535

• Inchi： 1S/C8H6BrNO2/c1-5(8(11)12)6-3-2-4-10-7(6)9/h2-4H,1H2,(H,11,12)
• InChI Key： CYNQHGVZUBZVSK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C(=C)C(=O)O

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2-bromopyridin-3-yl)prop-2-enoic acid

Introduction to 2-(2-bromopyridin-3-yl)prop-2-enoic acid (CAS No. 2229368-71-0)

2-(2-bromopyridin-3-yl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229368-71-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of brominated pyridine derivatives, which are widely studied for their potential biological activities and utility in drug development. The presence of both a bromine substituent and a conjugated enone moiety in its molecular structure imparts unique reactivity and functional properties, making it a valuable scaffold for synthetic chemists and medicinal chemists alike.

The molecular structure of 2-(2-bromopyridin-3-yl)prop-2-enoic acid consists of a prop-2-enoic acid backbone linked to a 2-bromopyridine ring at the 3-position. This arrangement creates a system with both electrophilic and nucleophilic sites, allowing for diverse chemical transformations and interactions with biological targets. The bromine atom, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through cross-coupling reactions, nucleophilic substitutions, or metal-catalyzed transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of brominated pyridine compounds. The pyridine core is a common motif in many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The addition of a bromine atom can enhance binding affinity to certain biological receptors by increasing lipophilicity and electronic interactions. Additionally, the enone group in 2-(2-bromopyridin-3-yl)prop-2-enoic acid can participate in hydrogen bonding or π-stacking interactions, further influencing its biological activity.

One of the most compelling aspects of 2-(2-bromopyridin-3-yl)prop-2-enoic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). The brominated pyridine moiety allows for selective binding to these enzymes, while the enone group can modulate the electronic properties of the binding site. Preliminary studies have shown that derivatives of this compound exhibit promising anti-inflammatory effects in preclinical models.

Furthermore, the structural features of 2-(2-bromopyridin-3-yl)prop-2-enoic acid make it an attractive candidate for exploring new therapeutic strategies against neurological disorders. Pyridine derivatives have been extensively studied for their potential role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The bromine atom can be used to introduce further modifications that enhance penetration across the blood-brain barrier or improve metabolic stability. Recent advances in computational chemistry have enabled researchers to predict novel analogs of this compound with enhanced pharmacokinetic profiles.

The synthesis of 2-(2-bromopyridin-3-yl)prop-2-enoic acid typically involves multi-step organic reactions starting from commercially available precursors such as 3-bromopyridine and acrylic acid derivatives. Key steps often include bromination at the 2-position of the pyridine ring followed by condensation with acrylic acid under acidic or basic conditions. The reaction conditions must be carefully optimized to ensure high yield and purity, as side reactions can lead to undesired byproducts.

Modern synthetic methodologies have improved the efficiency of producing CAS No. 2229368-71-0, making it more accessible for large-scale applications. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of additional functional groups with high precision. These advances have not only streamlined the synthesis but also expanded the scope of possible derivatives, opening new avenues for drug discovery.

In addition to its pharmaceutical applications, 2-(2-bromopyridin-3-yl)prop-2-enoic acid has found utility in materials science and agrochemical research. Its ability to participate in various chemical transformations makes it a valuable intermediate for synthesizing polymers with specific electronic properties or for developing novel pesticides with improved efficacy and environmental safety.

The growing body of research on brominated pyridines underscores their importance as versatile chemical entities. As our understanding of their reactivity and biological activity continues to expand, compounds like CAS No. 2229368-71-0 are likely to play an increasingly significant role in both academic research and industrial applications. Future studies may focus on optimizing synthetic routes, exploring new derivatives, and investigating their potential in treating complex diseases.